Cas no 1461714-64-6 (3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid)

• Product Name: 3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid
• CAS No: 1461714-64-6
• MF: C₉H₇BrClNO₅S
• MW: 356.57757973671
• CID: 5170527
• PubChem ID: 75480965
• Update Time: 2025-10-28

3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(acetylamino)-3-bromo-2-(chlorosulfonyl)-
• 3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid

• Inchi： 1S/C9H7BrClNO5S/c1-4(13)12-5-2-6(9(14)15)8(7(10)3-5)18(11,16)17/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： MSJPBUVSOXEQQR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NC(C)=O)=CC(Br)=C1S(Cl)(=O)=O

Additional information on 3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid

Recent Advances in the Application of 3-Bromo-2-(chlorosulfonyl)-5-acetamidobenzoic Acid (CAS: 1461714-64-6) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid (CAS: 1461714-64-6) is a chemically versatile compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have highlighted its utility in targeted protein degradation strategies and as a warhead in proteolysis-targeting chimeras (PROTACs).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a covalent modifier of cysteine residues in target proteins. The research team utilized 3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid to develop selective kinase inhibitors with improved pharmacological properties. The bromoacetamide moiety was found to enhance target engagement through covalent bond formation, while the chlorosulfonyl group provided additional reactivity for further derivatization.

In pharmaceutical synthesis, this compound has emerged as a valuable building block for the construction of complex molecular architectures. A recent patent application (WO2023056421) describes its use in preparing novel antibacterial agents targeting Gram-negative pathogens. The researchers exploited the compound's dual reactivity to create hybrid molecules with improved membrane permeability and target specificity.

Structural activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have revealed that modifications at the acetamido position of 3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid can significantly influence both the reactivity and biological activity of resulting compounds. These findings are informing the design of next-generation covalent inhibitors with enhanced selectivity profiles.

Recent advances in analytical techniques have enabled more precise characterization of this compound's reactivity. Mass spectrometry studies have mapped its preferential reaction sites with various nucleophilic amino acids, providing valuable insights for rational drug design. These developments are particularly relevant for the growing field of targeted covalent inhibitors in oncology and inflammatory diseases.

From a safety perspective, new handling protocols have been established for 3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid based on recent toxicological assessments. While the compound shows excellent synthetic utility, its reactive nature requires careful handling under controlled conditions, as detailed in a 2024 Chemical Research in Toxicology publication.

Looking forward, the unique chemical properties of 3-bromo-2-(chlorosulfonyl)-5-acetamidobenzoic acid position it as a promising scaffold for diverse therapeutic applications. Ongoing research is exploring its potential in developing novel antiviral agents and as a tool compound for studying protein-protein interactions. The compound's dual functionality continues to inspire innovative approaches in medicinal chemistry and chemical biology research.